tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate
Overview
Description
Tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate, also known as TB-AZC, is a synthetic molecule developed by scientists for various research applications. It is a heterocyclic compound composed of nitrogen, carbon, and sulfur atoms, and is often used as a reagent in organic synthesis. TB-AZC has been used in a wide range of scientific research applications, including medicinal chemistry, drug design, and materials science. It has also been used in biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
Tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate has been used in a variety of scientific research applications, including medicinal chemistry, drug design, and materials science. It has been used as a reagent in organic synthesis reactions, and has been used to synthesize various compounds, such as peptides, peptidomimetics, and heterocyclic compounds. In addition, tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate has been used in the synthesis of polymers, nanomaterials, and other materials.
Mechanism of Action
Tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate is a heterocyclic compound with a nitrogen, carbon, and sulfur atom, and it acts as a nucleophile in organic synthesis reactions. It is capable of forming covalent bonds with other molecules, and is often used as a reagent in organic synthesis reactions. In addition, tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate can undergo a dehydration reaction to form the desired product.
Biochemical and Physiological Effects
tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate has been used in a variety of biochemical and physiological studies. It has been used to study the effects of various compounds on human cells, and has been used to investigate the effects of drugs on the human body. In addition, tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate has been used in studies of the effects of environmental pollutants on human health.
Advantages and Limitations for Lab Experiments
Tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate has a number of advantages for laboratory experiments. It is a relatively inexpensive reagent, and is easily accessible. In addition, it is a highly reactive compound, making it an ideal reagent for organic synthesis reactions. However, tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate is not always suitable for all applications, and is not always the best choice for certain experiments.
Future Directions
In the future, tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate may be used in a variety of research applications, including drug design, materials science, and biochemistry. It may also be used in the synthesis of polymers and nanomaterials, as well as in the synthesis of peptides and peptidomimetics. In addition, tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate may be used in the study of the effects of environmental pollutants on human health, as well as in the investigation of the effects of drugs on the human body. Finally, tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate may be used in the development of new drugs and treatments for various diseases and conditions.
Synthesis Methods
Tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate is typically synthesized through the reaction of N-carbamothioylazetidine and tert-butyl bromide. This involves the nucleophilic substitution of the N-carbamothioylazetidine with the tert-butyl bromide, followed by a dehydration reaction to form the desired product. This reaction is often carried out in a polar solvent such as dimethyl sulfoxide (DMSO) at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "tert-butyl carbamate", "thiourea", "3-bromoazetidine", "triethylamine", "diisopropylcarbodiimide", "N,N-dimethylformamide", "dichloromethane", "sodium bicarbonate", "water" ], "Reaction": [ "The first step involves the reaction of tert-butyl carbamate with thiourea in the presence of triethylamine and N,N-dimethylformamide to form tert-butyl N-carbamothioylcarbamate.", "Next, 3-bromoazetidine is reacted with diisopropylcarbodiimide and triethylamine in dichloromethane to form 3-(diisopropylcarbodiimide)azetidine.", "The third step involves the reaction of 3-(diisopropylcarbodiimide)azetidine with tert-butyl N-carbamothioylcarbamate in the presence of triethylamine and N,N-dimethylformamide to form tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate.", "Finally, the product is purified by washing with sodium bicarbonate and water." ] } | |
CAS RN |
2639449-45-7 |
Product Name |
tert-butyl N-(1-carbamothioylazetidin-3-yl)carbamate |
Molecular Formula |
C9H17N3O2S |
Molecular Weight |
231.3 |
Purity |
95 |
Origin of Product |
United States |
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